![molecular formula C18H20ClN3O2 B2948389 2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide CAS No. 2034396-16-0](/img/structure/B2948389.png)
2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide is a chemical compound that has been extensively studied for its potential therapeutic applications. The compound is also known by its chemical name, CP-945598, and has been researched for its potential use as a treatment for various diseases.
Mechanism of Action
The exact mechanism of action of CP-945598 is not fully understood, but it is believed to act as a selective antagonist of the cannabinoid receptor CB2. This receptor is involved in the regulation of immune function and inflammation, and its activation has been linked to various disease states.
Biochemical and Physiological Effects:
Studies have shown that CP-945598 can reduce inflammation and pain in animal models, suggesting that it may have potential therapeutic applications in humans. The compound has also been shown to have neuroprotective effects, which could make it a potential treatment for neurological disorders such as multiple sclerosis and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of CP-945598 is that it has been extensively studied in animal models, providing valuable information about its potential therapeutic applications. However, one limitation is that its exact mechanism of action is not fully understood, making it difficult to predict its effects in humans.
Future Directions
There are several potential future directions for research on CP-945598. One area of interest is its potential use as a treatment for various neurological disorders, including multiple sclerosis and Parkinson's disease. Other potential areas of research include its use in the treatment of pain and inflammation, as well as its potential as a therapeutic agent for cancer. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.
Synthesis Methods
The synthesis of CP-945598 involves several steps, including the reaction of 2-chlorobenzoic acid with cyclohexylamine to form 2-(2-chlorophenyl)cyclohexylamine. This intermediate is then reacted with pyrazine-2-carboxylic acid to form the desired product, 2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide.
Scientific Research Applications
CP-945598 has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications. Some of the areas of research include its use as a treatment for pain, inflammation, and various neurological disorders.
properties
IUPAC Name |
2-(2-chlorophenyl)-N-(4-pyrazin-2-yloxycyclohexyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20ClN3O2/c19-16-4-2-1-3-13(16)11-17(23)22-14-5-7-15(8-6-14)24-18-12-20-9-10-21-18/h1-4,9-10,12,14-15H,5-8,11H2,(H,22,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DVEOUNBGPLKJET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CCC1NC(=O)CC2=CC=CC=C2Cl)OC3=NC=CN=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2-chlorophenyl)-N-((1r,4r)-4-(pyrazin-2-yloxy)cyclohexyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.